Cas no 2229370-58-3 (3-(1,1-difluoroethyl)-2,2-dimethylcyclopropane-1-carboxylic acid)

• Product Name: 3-(1,1-difluoroethyl)-2,2-dimethylcyclopropane-1-carboxylic acid
• CAS No: 2229370-58-3
• MF: C₈H₁₂F₂O₂
• MW: 178.176489830017
• CID: 6208197
• PubChem ID: 165647823
• Update Time: 2025-06-28

3-(1,1-difluoroethyl)-2,2-dimethylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1,1-difluoroethyl)-2,2-dimethylcyclopropane-1-carboxylic acid
• 2229370-58-3
• EN300-1944361

• Inchi： 1S/C8H12F2O2/c1-7(2)4(6(11)12)5(7)8(3,9)10/h4-5H,1-3H3,(H,11,12)
• InChI Key： XFFFZHHNDHMLMB-UHFFFAOYSA-N
• SMILES： FC(C)(C1C(C(=O)O)C1(C)C)F

Computed Properties

• Exact Mass: 178.08053595g/mol
• Monoisotopic Mass: 178.08053595g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 37.3Ų

Additional information on 3-(1,1-difluoroethyl)-2,2-dimethylcyclopropane-1-carboxylic acid

Introduction to 3-(1,1-difluoroethyl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS No. 2229370-58-3)

3-(1,1-difluoroethyl)-2,2-dimethylcyclopropane-1-carboxylic acid, identified by the chemical identifier CAS No. 2229370-58-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and chemical biology due to its unique structural features and potential applications. This compound belongs to the class of fluorinated cyclopropanes, which are known for their distinctive reactivity and utility in synthetic chemistry. The presence of both difluoroethyl and dimethylcyclopropane moieties imparts unique electronic and steric properties, making it a valuable building block for the development of novel bioactive molecules.

The structure of 3-(1,1-difluoroethyl)-2,2-dimethylcyclopropane-1-carboxylic acid features a cyclopropane ring substituted with two methyl groups at the 2-position and a carboxylic acid functional group at the 1-position. The difluoroethyl group at the 3-position introduces fluorine atoms, which are well-known for their ability to modulate metabolic stability, lipophilicity, and binding affinity in drug molecules. This structural motif has been extensively studied in medicinal chemistry due to its potential to enhance the pharmacokinetic properties of drug candidates.

Recent advancements in computational chemistry and molecular modeling have highlighted the significance of fluorinated cyclopropanes in drug design. Studies have demonstrated that the fluorine atoms in 3-(1,1-difluoroethyl)-2,2-dimethylcyclopropane-1-carboxylic acid can participate in specific interactions with biological targets, such as enzymes and receptors, thereby improving the binding affinity and selectivity of small-molecule inhibitors. The dimethylcyclopropane ring further contributes to the steric environment of the molecule, allowing for precise tuning of molecular interactions.

In the realm of pharmaceutical research, 3-(1,1-difluoroethyl)-2,2-dimethylcyclopropane-1-carboxylic acid has been explored as a precursor for synthesizing more complex derivatives with enhanced biological activity. For instance, researchers have utilized this compound to develop novel nonsteroidal anti-inflammatory drugs (NSAIDs) and kinase inhibitors. The fluorinated side chain has been shown to improve metabolic stability by resisting hydrolysis and oxidation, while the carboxylic acid group provides a versatile handle for further functionalization via esterification or amidation reactions.

The synthesis of 3-(1,1-difluoroethyl)-2,2-dimethylcyclopropane-1-carboxylic acid involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Common synthetic routes include cyclopropanation reactions followed by fluorination and subsequent functional group modifications. Advances in catalytic methods have enabled more efficient and sustainable production processes for this compound. For example, transition-metal-catalyzed cyclopropanation reactions have been employed to introduce the cyclopropane ring with high regioselectivity.

From a biochemical perspective, the incorporation of fluorine atoms into drug molecules often leads to improved pharmacological profiles. The electron-withdrawing nature of fluorine can enhance binding interactions by increasing partial positive charges on key binding sites. Additionally, fluorine atoms can influence metabolic pathways by affecting enzyme kinetics, thereby extending the half-life of drug candidates. These properties make 3-(1,1-difluoroethyl)-2,2-dimethylcyclopropane-1-carboxylic acid a promising candidate for further exploration in drug discovery programs.

Recent clinical trials have begun to investigate the potential therapeutic applications of compounds derived from fluorinated cyclopropanes. While 3-(1,1-difluoroethyl)-2,2-dimethylcyclopropane-1-carboxylic acid itself may not be directly used as a therapeutic agent due to its reactive functional groups, it serves as a valuable intermediate in the synthesis of more complex molecules with targeted biological activities. The structural motifs present in this compound have inspired new generations of drug candidates that exhibit improved efficacy and reduced side effects compared to traditional therapeutics.

The role of computational tools in designing novel fluorinated cyclopropanes cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations have been instrumental in understanding how these compounds interact with biological targets at an atomic level. These insights have guided chemists in optimizing molecular structures for enhanced potency and selectivity. As computational methods continue to evolve, researchers will be able to design even more sophisticated derivatives of 3-(1,1-difluoroethyl)-2,2-dimethylcyclopropane-1-carboxylic acid with tailored pharmacological properties.

In conclusion,3-(1,1-difluoroethyl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS No. 2229370-58-3) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential applications. The combination of fluorine-containing side chains and cyclopropane rings offers unparalleled opportunities for developing innovative bioactive molecules. As research progresses, this compound will continue to play a crucial role in shaping the future of drug discovery and development, providing new avenues for treating various diseases with improved efficacy and safety profiles.